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Compound of Interest

Compound Name:
tert-butyl 4-(benzyloxy)-3-

oxobutanoate

CAS No.: 95967-46-7

Cat. No.: B1611198 Get Quote

Tert-butyl 4-(benzyloxy)-3-oxobutanoate (CAS No. 95967-46-7) is a key β-ketoester, a class

of compounds renowned for its synthetic versatility in organic chemistry. Its unique structure,

featuring a sterically hindered tert-butyl ester and a benzyl ether, makes it a valuable

intermediate in the synthesis of complex molecular architectures. The tert-butyl ester group can

serve as a protecting group that can be selectively removed under acidic conditions, while the

benzyloxy group offers a stable protecting group for a hydroxyl functionality that can be cleaved

through hydrogenolysis. This combination of features allows for precise and controlled

manipulations in multi-step synthetic sequences, making it a sought-after reagent in the

pharmaceutical industry for the construction of active pharmaceutical ingredients (APIs). This

guide provides a comprehensive overview for researchers and drug development professionals

on sourcing high-quality tert-butyl 4-(benzyloxy)-3-oxobutanoate, assessing its purity, and

understanding its application in the synthesis of antiviral therapeutics.

Commercial Suppliers and Product Specifications
Several chemical suppliers offer tert-butyl 4-(benzyloxy)-3-oxobutanoate. When selecting a

supplier, it is crucial to consider not only the price and availability but also the provided

documentation and stated purity. Below is a comparative overview of offerings from prominent

suppliers.
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Supplier
Product

Number

Stated

Purity/Specificat

ion

Available

Documentation

Storage

Conditions

BLDpharm BD634922
Not specified,

general product

NMR, HPLC, LC-

MS, UPLC

mentioned as

available[1]

Sealed in dry, 2-

8°C[1]

MilliporeSigma

(Sigma-Aldrich)

Not directly

available, but

similar structures

are

Typically ≥95%

or ≥98% for

related

compounds[2]

Certificate of

Analysis (CoA),

Certificate of

Origin (COO) for

related

compounds

Sealed in dry, 2-

8°C or room

temperature for

similar

compounds[2]

Note: The availability and product details may vary over time and by region. It is always

recommended to visit the supplier's website for the most current information.

Quality Assessment: A Guide to Interpreting
Analytical Data
Ensuring the quality of starting materials is paramount in drug development. A thorough

evaluation of the supplier's analytical data is the first line of defense against introducing

impurities that could compromise subsequent reactions or the final product.

The Certificate of Analysis (CoA): Your Primary Quality
Document
A Certificate of Analysis is a formal document from the supplier that certifies that the product

meets its specifications. While a publicly available CoA for tert-butyl 4-(benzyloxy)-3-
oxobutanoate was not found during the literature search, a typical CoA for a research-grade

chemical should include the following:

Product Information: Name, CAS number, catalog number, and lot number.

Physical Properties: Appearance, melting point, or boiling point.
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Analytical Test Results: The results of various analytical tests performed on the specific

batch.

Date of Analysis and Expiration/Retest Date.

Here is a workflow for evaluating a new batch of tert-butyl 4-(benzyloxy)-3-oxobutanoate:

Initial Screening In-House Verification

Decision

Obtain CoA Review Specifications
(Purity, Impurities)

Check against
requirements Physical Inspection

(Appearance, Color) ¹H and ¹³C NMRIf specs are met HPLC/UPLC Analysis Mass Spectrometry Compare In-House Data
with CoA

Approve Batch

Data matches

Reject Batch
Discrepancy found

Click to download full resolution via product page

Caption: Quality control workflow for incoming tert-butyl 4-(benzyloxy)-3-oxobutanoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR are powerful tools for structural elucidation and purity assessment. For tert-
butyl 4-(benzyloxy)-3-oxobutanoate, the ¹H NMR spectrum should show characteristic

signals for the tert-butyl protons (a singlet around 1.4 ppm), the methylene protons adjacent to

the ketone and ester groups, the methylene protons of the benzylic group, and the aromatic

protons of the benzyl group. The integration of these signals should correspond to the number

of protons in each environment. The ¹³C NMR spectrum will provide information on the number

of non-equivalent carbons and their chemical environments. The presence of unexpected

signals could indicate impurities.

High-Performance Liquid Chromatography (HPLC)
HPLC is a primary method for determining the purity of a compound. A high-resolution

chromatogram should show a single major peak corresponding to the product. The area of this

peak relative to the total area of all peaks gives the purity of the sample. It is important to use a
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suitable method, including the appropriate column, mobile phase, and detector, to ensure that

all potential impurities are separated and detected.

Potential Impurities and Their Origins
Understanding the synthetic route to tert-butyl 4-(benzyloxy)-3-oxobutanoate is key to

predicting potential impurities. A common method for the synthesis of β-ketoesters is the

Claisen condensation or variations thereof. A plausible synthetic route could involve the

reaction of a tert-butyl acetate enolate with a benzyloxyacetylating agent.
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Plausible Synthetic Pathway

Potential Impurities

tert-Butyl Acetate

Enolate Intermediate

Unreacted Starting Materials

Strong Base
(e.g., LDA, NaH)

tert-Butyl 4-(benzyloxy)-3-oxobutanoate

Self-condensation Product
of tert-Butyl Acetate

 Dimerization 

Benzyloxyacetylating Agent
(e.g., benzyloxyacetyl chloride)

By-products from the
Benzyloxyacetylating Agent

Benzyloxy-substituted
Ketoester Intermediate

Formation of
Pyridone Ring

Functionalized Pyridone
with Benzyloxy Group

Cyclization Reaction

(R)-3-Aminobutanol

Tricyclic Intermediate Amidation with
2,4-Difluorobenzylamine Benzyl Dolutegravir O-Debenzylation Dolutegravir

Click to download full resolution via product page

Caption: Simplified reaction pathway for the synthesis of Dolutegravir.
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Handling and Storage
Proper handling and storage are essential to maintain the quality and integrity of tert-butyl 4-
(benzyloxy)-3-oxobutanoate.

Storage: The compound should be stored in a tightly sealed container in a dry and well-

ventilated place. Recommended storage temperature is typically 2-8°C. [1]* Handling: Use

personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Handle in a well-ventilated area or in a fume hood. Avoid inhalation of vapor or dust and

contact with skin and eyes.

Conclusion
Tert-butyl 4-(benzyloxy)-3-oxobutanoate is a valuable building block for the synthesis of

complex molecules in the pharmaceutical industry. For researchers and drug development

professionals, the careful selection of a commercial supplier and a thorough assessment of the

product's quality are critical first steps to ensure the success of their synthetic endeavors. By

understanding the potential impurities, leveraging the available analytical data, and following

best practices for handling and storage, the utility of this versatile reagent can be fully realized

in the development of new and life-saving medicines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 95967-46-7|tert-Butyl 4-(benzyloxy)-3-oxobutanoate|BLD Pharm [bldpharm.com]

2. Ethyl 4-(benzyloxy)-3-oxobutanoate | 67354-34-1 [sigmaaldrich.com]
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benzyloxy-3-oxobutanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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